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Compound of Interest

Compound Name: Diironnonacarbonyl!

Cat. No.: B12055905

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of diiron nonacarbonyl
(Fez2(CO)o) as a versatile precursor for the synthesis of heterobimetallic complexes. The
protocols outlined below are based on established literature and offer detailed methodologies
for the preparation of various iron-containing bimetallic systems.

Introduction

Diiron nonacarbonyl is a highly reactive source of zerovalent iron, making it an invaluable
reagent in organometallic synthesis.[1] Its utility stems from its ability to readily provide
Fe(CO)4 or Fe(CO)s fragments upon thermal or photochemical activation. In the synthesis of
heterobimetallic complexes, Fez2(CO)s serves as a robust starting material for the construction
of clusters containing iron alongside other transition metals. These heterobimetallic structures
are of significant interest due to their potential applications in catalysis, materials science, and
as models for biological systems.

General Considerations for Handling Diiron
Nonacarbonyl

Diiron nonacarbonyl is an air-sensitive and pyrophoric solid that should be handled under an
inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.
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It is sparingly soluble in most organic solvents, and reactions are often carried out in slurries,

typically in tetrahydrofuran (THF), where it is believed to dissociate into reactive iron carbonyl

species.[1]

Synthesis of Fe-Pd and Fe-Pt Heterobimetallic
Complexes

The reaction of diiron nonacarbonyl with low-valent palladium and platinum complexes

provides access to a range of Fe-Pd and Fe-Pt clusters. These complexes are of interest for

their potential catalytic activities.

Table 1: Synthesis of Fe-Pd and Fe-Pt Heterobimetallic
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dppf = 1,1'-bis(diphenylphosphino)ferrocene; TMQ = 8-mercaptoquinolinate
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Experimental Protocol: Synthesis of
Fez(CO)s[Pd(PBut3)]2

Materials:

Diiron nonacarbonyl (Fez2(CO)o)

Bis(tri-tert-butylphosphine)palladium(0) (Pd(PButs)2)

Anhydrous hexane

Schlenk flask and other standard inert atmosphere glassware

Procedure:

In a Schlenk flask under an argon atmosphere, add diiron nonacarbonyl (1.0 eq).
e Add anhydrous hexane to create a slurry.

¢ To this slurry, add a solution of bis(tri-tert-butylphosphine)palladium(0) (1.0 eq) in anhydrous
hexane dropwise at room temperature with vigorous stirring.

o Continue stirring the reaction mixture at room temperature for 1 hour.

e The product precipitates from the solution. Isolate the solid by filtration under inert
atmosphere.

e Wash the solid with cold hexane and dry under vacuum.

The synthesis of the analogous platinum complex, Fez(CO)o[Pt(PButs)]2, follows the same
procedure using Pt(PButs)2 as the platinum precursor.[2]

Synthetic Workflow for Fe-Pd/Pt Complexes
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Synthetic route to Fe-Pd and Fe-Pt complexes.

Synthesis of Fe-Au Heterobimetallic Complexes

The reaction of iron carbonyl anions, which can be generated from diiron nonacarbonyl, with
gold(l) complexes leads to the formation of a variety of Fe-Au heterobimetallic clusters. These
clusters are of fundamental interest for understanding metal-metal bonding and have potential
applications in catalysis and materials science.

[able 2: Synthesis of Fe-Au Heterobimetallic Complexes
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NHC = N-Heterocyclic Carbene (e.g., IMes, IPr)

Experimental Protocol: General Synthesis of
[Fe2(CO)s(AuNHC)]~

Note: This protocol involves the preparation of Collman's reagent (Naz[Fe(CO)a4]) from an iron
carbonyl precursor, which can be ultimately derived from Fe2(CO)eo.

Materials:

Sodium amalgam (Na/Hg)

Iron pentacarbonyl (Fe(CO)s) or a suitable precursor

Anhydrous THF

Gold(l)-NHC chloride complex (Au(NHC)CI)

Schlenk line and inert atmosphere glassware

Procedure for the preparation of Naz[Fe(CO)a4]:

¢ In a Schlenk flask under nitrogen, react sodium amalgam with iron pentacarbonyl in THF.
« Stir the mixture until the reaction is complete, resulting in a solution of Naz[Fe(CO)a4].
Procedure for the synthesis of the Fe-Au complex:

e To the freshly prepared solution of Naz[Fe(CO)4] in THF, add a solution of the gold(l)-NHC
chloride complex in THF at room temperature.

« Stir the reaction mixture for a specified time (optimization may be required).

e The product is typically isolated by precipitation and filtration, followed by washing and drying
under vacuum.

Synthetic Logic for Fe-Au Cluster Formation
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General workflow for Fe-Au cluster synthesis.

Synthesis of Fe-Cu Heterobimetallic Complexes

The synthesis of Fe-Cu heterobimetallic complexes often involves the reaction of iron carbonyl
anions with copper(l) salts. These complexes are investigated for their interesting structural
motifs and potential catalytic applications.

Experimental Protocol: Stepwise Assembly of a
[(TMTACN)Cull-(p-OH)-Felllpoat]OTf Complex
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This protocol illustrates a stepwise approach where a pre-formed iron complex is used to
coordinate a second metal. While not a direct reaction with Fe2(CQO)s», it demonstrates a key
strategy in constructing heterobimetallic systems. The initial iron synthon can be prepared from
iron precursors.

Materials:

K[Felllpoat(OH)] (potassium salt of the iron complex)

NMesOACc (tetramethylammonium acetate)

[Cull(TMTACN)(OTHf)2]-CHsCN (copper precursor)

Anhydrous dichloromethane (CH2Clz)

Anhydrous hexane

Inert atmosphere glassware
Procedure:

e In a Schlenk flask under an inert atmosphere, dissolve K[Felllpoat(OH)] (1.0 eq) and
NMesOAc (1.08 eq) in anhydrous CH2Clz.

 Stir the mixture, leading to the precipitation of KOAc.

* Filter the mixture to remove the insoluble KOAc.

 To the filtrate, add the copper precursor, [Cull(TMTACN)(OTf)2]-CHsCN (1.0 eq).
« Stir the resulting solution.

« |solate the product by layering a concentrated CH2Clz solution of the product with hexane to
induce crystallization. The yield is reported to be in the range of 40-50%.[1]

Logical Flow for Stepwise Heterobimetallic Synthesis
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Stepwise assembly of a Fe-Cu complex.

Conclusion

Diiron nonacarbonyl is a cornerstone reagent for the synthesis of a diverse array of
heterobimetallic complexes. The protocols and data presented herein provide a starting point
for researchers to explore the rich chemistry of these fascinating molecules. The choice of
reaction conditions, co-ligands, and the second metal precursor allows for the fine-tuning of the
resulting cluster's structure and properties, paving the way for the development of new
catalysts and materials. Further exploration into the reactivity of diiron nonacarbonyl with a
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broader range of metal complexes will undoubtedly continue to expand the library of known
heterobimetallic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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